19'-Oxovincaleukoblastine Sulfate
Description
19'-Oxovincaleukoblastine Sulfate is a semi-synthetic derivative of vincaleukoblastine, a naturally occurring vinca alkaloid isolated from the Madagascar periwinkle plant (Catharanthus roseus). Structurally, it features a sulfate salt form with an oxo group (-O) substitution at the 19' position of the vindoline moiety. This modification is hypothesized to enhance solubility and alter pharmacokinetic properties compared to its parent compound.
Properties
Molecular Formula |
C₄₆H₅₆N₄O₁₀ . x( H₂O₄S) |
|---|---|
Molecular Weight |
824.969808 |
Synonyms |
19’-Oxovinblastine Sulfate; (3aR,3a1R,4R,5S,5aR,10bR)-Methyl 4-Acetoxy-3a-ethyl-9-((3R,5S,7S,9S)-5-ethyl-5-hydroxy-9-(methoxycarbonyl)-15-oxo-2,4,5,6,7,8,9,10-octahydro-1H-3,7-methano[1]azacycloundecino[5,4-b]indol-9-yl)-5-hydroxy-8-methoxy-6-methyl- |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Chemical Properties
The oxo group at the 19' position distinguishes 19'-Oxovincaleukoblastine Sulfate from related compounds such as Vinblastine Sulfate and Vincristine Sulfate . While Vinblastine Sulfate (CAS 143-67-9) shares a core vincaleukoblastine structure, it lacks the 19'-oxo modification. This structural difference may influence electronic properties, solubility, and binding affinity to tubulin.
*Inferred from structural analogy; direct data unavailable.
Stability and Reactivity
Vinblastine Sulfate exhibits sensitivity to light and heat, requiring storage in airtight, light-resistant containers . The 19'-oxo group in 19'-Oxovincaleukoblastine Sulfate may increase susceptibility to oxidation or hydrolysis, though empirical stability data are lacking. Both compounds decompose under extreme conditions, producing hazardous byproducts such as CO, CO₂, NOₓ, and SOₓ .
Pharmacological Activity
While Vinblastine Sulfate is clinically used for Hodgkin’s lymphoma and testicular cancer, 19'-Oxovincaleukoblastine Sulfate’s therapeutic profile remains understudied. The oxo modification may alter pharmacokinetics (e.g., half-life, bioavailability) or reduce toxicity, but in vitro and in vivo studies are required to confirm these hypotheses.
Environmental Impact
Vinblastine Sulfate is classified as a water hazard class 1 (slightly hazardous), requiring neutralization before disposal to prevent groundwater contamination . The ecological impact of 19'-Oxovincaleukoblastine Sulfate remains uncharacterized but is expected to align with vinca alkaloid derivatives.
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
